Cas no 1210258-38-0 (N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide
• CAS No: 1210258-38-0
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 5392954
• Update Time: 2025-06-11

N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-thiophen-3-ylethyl)cyclohex-3-ene-1-carboxamide
• N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C13H17NOS/c15-13(12-4-2-1-3-5-12)14-8-6-11-7-9-16-10-11/h1-2,7,9-10,12H,3-6,8H2,(H,14,15)
• InChI Key： UNVMOIRSQRBTFP-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2C=CSC=2)=O)CCC=CC1

Computed Properties

• Exact Mass: 235.103
• Monoisotopic Mass: 235.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3A^2

Additional information on N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide

Research Brief on N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide (CAS: 1210258-38-0)

N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide (CAS: 1210258-38-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a cyclohexene ring with a thiophene moiety, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the functionalization of the cyclohexene ring and the introduction of the thiophene ethyl group via amide bond formation. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. The synthetic route has been optimized to facilitate large-scale production, which is crucial for further pharmacological evaluations.

Recent pharmacological studies have explored the compound's interaction with various biological targets. Preliminary in vitro assays indicate that N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide exhibits moderate to high affinity for certain receptors involved in neurological and inflammatory pathways. These findings suggest potential applications in the treatment of neurodegenerative diseases and chronic inflammatory conditions. However, detailed mechanistic studies are required to fully elucidate its mode of action and optimize its therapeutic efficacy.

In addition to its pharmacological properties, the compound's pharmacokinetic profile has been investigated. Early-stage animal studies have demonstrated reasonable bioavailability and metabolic stability, although further optimization may be necessary to improve its drug-like properties. Toxicological assessments have also been initiated to evaluate its safety profile, with initial results indicating a favorable toxicity window at therapeutic doses. These studies are critical for advancing the compound through the drug development pipeline.

The potential of N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide extends beyond its immediate therapeutic applications. Its unique chemical structure serves as a valuable scaffold for the design of derivatives with enhanced biological activity. Researchers are actively exploring structural modifications to improve selectivity, potency, and pharmacokinetic properties. Such efforts are expected to yield a new generation of compounds with broad-spectrum therapeutic potential.

In conclusion, N-[2-(thiophen-3-yl)ethyl]cyclohex-3-ene-1-carboxamide (CAS: 1210258-38-0) represents a promising candidate for further investigation in drug discovery. Its synthetic accessibility, combined with its intriguing pharmacological profile, positions it as a valuable tool for understanding biological mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.